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Compound of Interest

Compound Name:
(4-Chlorobenzyl)hydrazine

dihydrochloride

Cat. No.: B1486607 Get Quote

An In-Depth Technical Guide to (4-Chlorobenzyl)hydrazine Dihydrochloride: Properties,

Synthesis, and Applications

Introduction
(4-Chlorobenzyl)hydrazine dihydrochloride is a substituted hydrazine salt that serves as a

crucial building block in synthetic organic chemistry. Its structural combination of a reactive

hydrazine moiety and a chlorobenzyl group makes it a versatile intermediate for the synthesis

of a wide array of heterocyclic compounds. For researchers and professionals in drug

development and fine chemical synthesis, a thorough understanding of this compound's

properties, reactivity, and handling is paramount for its effective and safe utilization. This guide

provides a comprehensive overview of (4-Chlorobenzyl)hydrazine dihydrochloride,

grounded in its fundamental chemical principles and practical applications. The dihydrochloride

form enhances the compound's stability and simplifies handling compared to its free base,

making it a preferred choice in many synthetic protocols.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are the

foundation of its application in research. (4-Chlorobenzyl)hydrazine dihydrochloride is

identified by the CAS Number 1185303-65-4.[1][2] The key computed physicochemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₁Cl₃N₂ [1]

Molecular Weight 229.53 g/mol [1]

Canonical SMILES C1=CC(=CC=C1CNN)Cl.Cl.Cl

InChI Key
UQORAWUVXYYPLS-

UHFFFAOYSA-N

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 2

Topological Polar Surface Area 38 Å²

Complexity 89.6 [3]

These properties indicate a relatively small, moderately polar molecule with the capacity for

multiple hydrogen bonding interactions, which influences its solubility and crystalline structure.

Chemical Structure
The structure consists of a p-chlorinated benzene ring attached to a hydrazine group via a

methylene (-CH₂-) bridge. The two nitrogen atoms of the hydrazine group are protonated by

hydrochloric acid to form the stable dihydrochloride salt.

Caption: Chemical structure of (4-Chlorobenzyl)hydrazine dihydrochloride.

Spectroscopic Characterization
While specific spectra for this exact compound require direct experimental acquisition, its

structure allows for the prediction of characteristic signals in various spectroscopic analyses.

Chemical literature and databases confirm the availability of spectral data such as ¹H NMR, ¹³C

NMR, and IR for this compound.[4][5]
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¹H NMR: The proton NMR spectrum would be expected to show distinct signals for the

aromatic protons on the chlorobenzyl ring (typically in the 7.0-7.5 ppm region), a singlet for

the methylene (-CH₂-) protons, and broad signals for the ammonium (-NH₂⁺) protons of the

hydrazine moiety. The integration of these peaks would correspond to the number of protons

in each environment.

¹³C NMR: The carbon NMR spectrum would display signals for the four unique carbons of

the benzene ring, with the carbon attached to the chlorine atom being significantly affected. A

signal for the methylene carbon and potentially for the hydrazine carbons would also be

present.

IR Spectroscopy: The infrared spectrum would be characterized by N-H stretching vibrations

from the protonated hydrazine group (typically broad bands in the 2400-3200 cm⁻¹ region),

C-H stretching from the aromatic and methylene groups, C=C stretching from the aromatic

ring (around 1500-1600 cm⁻¹), and a C-Cl stretching vibration at lower wavenumbers.

Synthesis Pathway
The synthesis of substituted hydrazines like (4-Chlorobenzyl)hydrazine dihydrochloride is a

well-established process in organic chemistry. A common and industrially viable method

involves the nucleophilic substitution of a benzyl halide with hydrazine.

The primary causality behind this experimental choice is the high reactivity of the benzylic

carbon in 4-chlorobenzyl chloride towards nucleophiles like hydrazine. The use of hydrazine

hydrate serves as a readily available and effective source of the hydrazine nucleophile. The

final acidification step is critical not only for purification via precipitation but also to convert the

product into its more stable and handleable dihydrochloride salt form.

Reactants:
4-Chlorobenzyl Chloride

+ Hydrazine Hydrate

Nucleophilic Substitution
Solvent: Ethanol

Heat to facilitate reaction

Solvent Removal
(Reduced Pressure)

Acidification
Add HCl to precipitate

the dihydrochloride salt
Filtration & Drying

Product:
(4-Chlorobenzyl)hydrazine

dihydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of (4-Chlorobenzyl)hydrazine dihydrochloride.
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A similar, well-documented approach involves the reaction of 4-methoxybenzyl chloride with

hydrazine hydrate, followed by acidification with hydrochloric acid to precipitate the

dihydrochloride salt, often achieving yields around 72%.[6] Alternative methods for synthesizing

related phenylhydrazine hydrochlorides involve the diazotization of anilines followed by

reduction.[7][8]

Reactivity and Mechanistic Insights
The chemical behavior of (4-Chlorobenzyl)hydrazine dihydrochloride is dominated by its

hydrazine functional group.

Nucleophilicity: The lone pairs of electrons on the nitrogen atoms make the hydrazine moiety

a potent nucleophile. This is the cornerstone of its utility in synthesis.

Reaction with Carbonyls: Its most significant reaction is the condensation with aldehydes

and ketones to form hydrazones. This reaction is a fundamental step in the construction of

various heterocyclic ring systems, which are prevalent scaffolds in medicinal chemistry.[9]

The reaction proceeds via nucleophilic attack of the hydrazine nitrogen on the electrophilic

carbonyl carbon, followed by dehydration.

(4-Chlorobenzyl)hydrazine R-NH-NH₂

Aldehyde/Ketone R'-C(=O)-R''
{Nucleophilic Attack | Intermediate Adduct}

 Condensation Hydrazone R-NH-N=C(R')R''

+ H₂O
 Dehydration (-H₂O) 

Click to download full resolution via product page

Caption: General reaction scheme for hydrazone formation.

Salt Form: The dihydrochloride salt structure ensures that the compound is more stable, less

volatile, and less prone to air oxidation than its corresponding free base. For use in

reactions, the free base can be liberated in situ by the addition of a suitable base.

Applications in Drug Development and Research
Hydrazines and their derivatives, like hydrazides, are recognized as powerful tools in medicinal

chemistry.[9] (4-Chlorobenzyl)hydrazine dihydrochloride is primarily used as an

intermediate for synthesizing more complex molecules with potential biological activity.
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Heterocycle Synthesis: It is a key precursor for synthesizing nitrogen-containing heterocycles

such as pyrazoles, triazoles, and oxadiazoles.[9] These structural motifs are found in a vast

number of pharmaceuticals, including anti-inflammatory, antimicrobial, and anticancer

agents.

Lead Compound Generation: In drug discovery programs, it can be used in combinatorial

chemistry and fragment-based screening libraries to rapidly generate a diverse set of novel

compounds for biological evaluation. The chlorobenzyl moiety provides a site for further

chemical modification to optimize a compound's pharmacological profile.

Safety, Handling, and Storage
As with all hydrazine derivatives, (4-Chlorobenzyl)hydrazine dihydrochloride must be

handled with appropriate caution. Safety data for the closely related hydrazine dihydrochloride

indicates significant hazards.[10][11]

Hazards: The compound is classified as toxic if swallowed, in contact with skin, or if inhaled.

[11] It may cause an allergic skin reaction and is suspected of causing cancer.[11]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[10][11]

Handling: Use should be restricted to a well-ventilated area or a chemical fume hood.[10][11]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat, is mandatory.[10][12] Avoid breathing dust and prevent contact with skin and eyes.

Storage: The compound should be stored in a tightly closed container in a dry, cool, and

well-ventilated place.[11] It should be stored locked up or in an area accessible only to

qualified personnel.

Disposal: Waste must be disposed of as hazardous waste in accordance with local, regional,

and national regulations.[10]

Conclusion
(4-Chlorobenzyl)hydrazine dihydrochloride is a valuable and versatile chemical

intermediate. Its utility is centered on the nucleophilic reactivity of the hydrazine group, which

enables the construction of complex molecular architectures, particularly heterocyclic systems

of medicinal importance. While its synthesis is straightforward, its handling requires strict
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adherence to safety protocols due to its inherent toxicity. For the research scientist and drug

development professional, a solid grasp of this compound's chemical properties, reactivity, and

safety considerations is essential for leveraging its full synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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